Cas no 858221-23-5 (1-phenyl-1H-imidazole-5-carbaldehyde)

• Product Name: 1-phenyl-1H-imidazole-5-carbaldehyde
• CAS No: 858221-23-5
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 4723616
• PubChem ID: 21019561
• Update Time: 2025-11-06

1-phenyl-1H-imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-1H-imidazole-5-carbaldehyde

• Inchi： 1S/C10H8N2O/c13-7-10-6-11-8-12(10)9-4-2-1-3-5-9/h1-8H
• InChI Key： SAVGMQZMOQMKID-UHFFFAOYSA-N
• SMILES： O=CC1=CN=CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-phenyl-1H-imidazole-5-carbaldehyde

1-Phenyl-1H-Imidazole-5-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 858221-23-5, commonly referred to as 1-phenyl-1H-imidazole-5-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines the imidazole ring system with a phenyl group and an aldehyde functional group. The imidazole ring is a heterocyclic aromatic compound with two nitrogen atoms, and its presence in this molecule contributes to its distinctive chemical properties.

Recent studies have highlighted the potential of 1-phenyl-1H-imidazole-5-carbaldehyde in various applications, particularly in the development of novel materials and pharmaceutical compounds. Researchers have explored its role as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after due to their potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of 1-phenyl-1H-imidazole-5-carbaldehyde typically involves a multi-step process that begins with the preparation of imidazole derivatives. One common approach is the condensation reaction between o-amino phenol and aldehydes or ketones, followed by oxidation to introduce the aldehyde group. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations due to the reactivity of its functional groups. The aldehyde group, for instance, can participate in nucleophilic addition reactions, while the imidazole ring can act as a coordinating ligand in metal complexes. These properties have been exploited in the design of new catalysts for organic synthesis, where 1-phenyl-1H-imidazole-5-carbaldehyde serves as a versatile building block.

In terms of biological applications, 1-phenyl-1H-imidazole-5-carbaldehyde has shown promise as a potential drug candidate. Its ability to interact with biological systems through hydrogen bonding and π–π interactions makes it a valuable molecule for medicinal chemistry research. Recent studies have investigated its anti-inflammatory and antioxidant properties, suggesting that it could be developed into therapeutic agents for chronic diseases such as neurodegenerative disorders.

The structural versatility of 1-phenyl-1H-imidazole-5-carbaldehyde also extends to its use in sensor technology. By incorporating this compound into conducting polymers or hybrid materials, researchers have demonstrated its potential for detecting harmful gases like ammonia and formaldehyde. These sensors exhibit high sensitivity and selectivity, making them suitable for environmental monitoring applications.

From a synthetic perspective, the development of efficient methods for synthesizing 1-phenyl-1H-imidazole-5-carbaldehyde remains an active area of research. Green chemistry approaches, such as microwave-assisted synthesis and catalytic processes, have been explored to reduce waste and improve sustainability. These advancements not only enhance the practicality of this compound but also align with global efforts to promote environmentally friendly chemical practices.

In conclusion, 1-phenyl-1H-imidazole-5-carbaldehyde (CAS No. 858221-23